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Compound of Interest

Compound Name: Dimethiodal

Cat. No.: B12799990 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and regulatory compliance. This

guide provides essential information on the proper disposal procedures for Dimethiodal, a
compound identified as diiodomethanesulfonic acid. Due to the absence of a publicly available,

specific Safety Data Sheet (SDS) for Dimethiodal, this document outlines a conservative

approach to its disposal based on its chemical properties and general principles of hazardous

waste management.

It is imperative to consult with your institution's Environmental Health and Safety (EHS)

department before proceeding with any disposal protocol for this chemical.

Chemical Identification
To ensure proper handling and disposal, it is crucial to correctly identify the chemical. Below is

a table summarizing the key identifiers for Dimethiodal and its sodium salt.

Identifier Dimethiodal Dimethiodal Sodium

IUPAC Name diiodomethanesulfonic acid
sodium

diiodomethanesulfonate

CAS Number 76-07-3 124-88-9

Molecular Formula CH₂I₂O₃S CHI₂NaO₃S

PubChem CID 71618 -

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12799990?utm_src=pdf-interest
https://www.benchchem.com/product/b12799990?utm_src=pdf-body
https://www.benchchem.com/product/b12799990?utm_src=pdf-body
https://www.benchchem.com/product/b12799990?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12799990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Disposal Protocol for Dimethiodal
In the absence of a specific Safety Data Sheet, Dimethiodal (diiodomethanesulfonic acid)

should be treated as a hazardous waste. Its chemical structure suggests potential for

corrosivity (due to the sulfonic acid group) and toxicity upon decomposition or reaction (due to

the presence of iodine). The following protocol provides a general framework for its safe

disposal.

1. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile, neoprene).

Body Protection: Wear a lab coat, long pants, and closed-toe shoes.

2. Waste Segregation and Collection:

Collect waste Dimethiodal and any contaminated materials (e.g., weighing boats, pipette

tips, paper towels) in a dedicated, properly labeled hazardous waste container.

The container must be made of a material compatible with corrosive and potentially reactive

chemicals. A high-density polyethylene (HDPE) container is a suitable choice.

Never mix Dimethiodal waste with other chemical waste streams unless explicitly instructed

to do so by your EHS department.

3. Labeling:

The waste container must be clearly labeled with the words "Hazardous Waste."

The label must also include the full chemical name ("Dimethiodal" or

"diiodomethanesulfonic acid") and a clear indication of the hazards (e.g., "Corrosive,"

"Toxic").

Keep a log of the amount of waste added to the container.

4. Storage:
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Store the sealed waste container in a designated satellite accumulation area (SAA) or your

laboratory's main hazardous waste storage area.

The storage area should be well-ventilated, secure, and away from incompatible materials.

5. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

licensed hazardous waste disposal vendor.

Provide the vendor with all known information about the chemical.

The most likely disposal method for a halogenated organic compound like Dimethiodal is
high-temperature incineration at a permitted hazardous waste facility.

Experimental Protocols Cited
No specific experimental protocols for the disposal of Dimethiodal were found in the available

literature. The disposal procedures outlined above are based on general best practices for

chemical waste management as stipulated by regulatory bodies such as the Resource

Conservation and Recovery Act (RCRA) in the United States.

Logical Workflow for Chemical Disposal
The following diagram illustrates the decision-making process for the proper disposal of a

chemical, particularly when a specific Safety Data Sheet is not readily available.
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Caption: Decision workflow for the proper disposal of a laboratory chemical.
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By adhering to these guidelines and working closely with your institution's safety professionals,

you can ensure the safe and compliant disposal of Dimethiodal and other chemical waste,

thereby protecting yourself, your colleagues, and the environment.

To cite this document: BenchChem. [Navigating the Disposal of Dimethiodal: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12799990#dimethiodal-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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